Cas no 262352-32-9 (Robustaside D)

• Product Name: Robustaside D
• CAS No: 262352-32-9
• Molecular Formula: C₂₁H₂₂O₁₀
• Molecular Weight: 434.393387317657
• CID: 4784394
• PubChem ID: 38358972

Robustaside D Properties

Names and Identifiers

• Robustaside D
• CHEMBL1667883
• beta-D-Glucopyranoside, 4-hydroxyphenyl, 6-[(2E)-3-(1-hydroxy-4-oxo-2,5-cyclohexadien-1-yl)-2-propenoate]
• CHEBI:70146
• Q27138486
• 4-hydroxyphenyl 6-O-[(2E)-3-(1-hydroxy-4-oxocyclohexa-2,5-dien-1-yl)prop-2-enoyl]-beta-D-glucopyranoside
• 262352-32-9
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(1-hydroxy-4-oxocyclohexa-2,5-dien-1-yl)prop-2-enoate
• AKOS040735178
• DTXSID401112355
• NCGC00385351-01
• (-)-Robustaside D

• InChIKey： KQIQKULTIAJZKL-VHFDLOJPSA-N
• Inchi： 1S/C21H22O10/c22-12-1-3-14(4-2-12)30-20-19(27)18(26)17(25)15(31-20)11-29-16(24)7-10-21(28)8-5-13(23)6-9-21/h1-10,15,17-20,22,25-28H,11H2/b10-7+/t15-,17-,18+,19-,20-/m1/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1(C=CC(C=C1)=O)O)=O)O)O)O)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 434.12129689g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 434.12129689g/mol
• Heavy Atom Count: 31
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids